Cas no 2150-46-1 (Methyl 2,5-dihydroxybenzoate)

• Product Name: Methyl 2,5-dihydroxybenzoate
• CAS No: 2150-46-1
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00016464
• CID: 42536
• PubChem ID: 75077
• Update Time: 2025-11-02

Methyl 2,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dihydroxybenzoate
• Methyl Gentisate
• GENTISIC ACID METHYL ESTER
• Methyl 2,​5-​Dihydroxybenzoate
• 2,5-dihydroxy-benzoic acid methyl ester
• 2,5-Dihydroxybenzoic Acid Methyl Ester
• Benzoic acid,2,5-dihydroxy-,methyl ester
• methyl 2,5-dihydroxy-benzoate
• methyl 6-(trifluoromethylsulfonyloxy)coumarin-5-carboxylate
• Dihydroxybenzoic acid methyl ester
• methyl2,5-dihydroxybenzoate
• Benzoic acid, 2,5-dihydroxy-, methyl ester
• Gentisic acid, methyl ester
• Methyl-2,5-dihydroxybenzoate
• methyl dihydroxybenzoate
• LS28B004KM
• RARECHEM AL BF 0043
• XGDPKUKRQHHZTH-UHFFFAOYSA-N
• METHYL 3,6-DIHYDROXYBENZOATE
• KSC202S3J
• Jsp004372
• 2,

• MDL： MFCD00016464
• Inchi： 1S/C8H8O4/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4,9-10H,1H3
• InChI Key： XGDPKUKRQHHZTH-UHFFFAOYSA-N
• SMILES： COC(C1C(O)=CC=C(O)C=1)=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: powder
• Density: 1.3540
• Melting Point: 85.0 to 89.0 deg-C
• Boiling Point: 136°C/1mmHg(lit.)
• Flash Point: 137.6℃
• Refractive Index: 1.587
• PSA: 66.76000
• LogP: 0.88440
• Solubility: Not determined

Methyl 2,5-dihydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2,5-dihydroxybenzoate

Methyl 2,5-dihydroxybenzoate (CAS No. 2150-46-1): Properties, Applications, and Market Insights

Methyl 2,5-dihydroxybenzoate (CAS No. 2150-46-1) is an organic compound belonging to the class of hydroxybenzoate esters. Also known as methyl gentisate, this compound has garnered significant attention in the pharmaceutical, cosmetic, and food industries due to its unique chemical properties and versatile applications. With the increasing demand for natural and synthetic antioxidants, methyl 2,5-dihydroxybenzoate has emerged as a key ingredient in various formulations.

The molecular formula of methyl 2,5-dihydroxybenzoate is C₈H₈O₄, and it features two hydroxyl groups and a methyl ester group attached to a benzene ring. This structural configuration contributes to its antioxidant and antimicrobial properties, making it a valuable compound in skincare products and preservatives. Researchers have also explored its potential in drug delivery systems and nutraceutical applications, aligning with the growing trend of personalized medicine and functional foods.

One of the most searched questions regarding methyl 2,5-dihydroxybenzoate is its role in anti-aging formulations. Studies suggest that this compound can neutralize free radicals, thereby reducing oxidative stress—a major contributor to skin aging. As consumers increasingly seek science-backed skincare solutions, methyl gentisate has become a trending ingredient in serums and creams. Its compatibility with other active ingredients, such as hyaluronic acid and vitamin C, further enhances its appeal in cosmetic chemistry.

In the pharmaceutical sector, methyl 2,5-dihydroxybenzoate is investigated for its potential as an intermediate in synthesizing bioactive molecules. Its derivatives have shown promise in modulating inflammatory pathways, a hot topic in drug discovery. The compound’s ability to act as a chelating agent also makes it relevant in metal-catalyzed reactions, which are widely used in green chemistry initiatives.

From an industrial perspective, the market for methyl 2,5-dihydroxybenzoate is expanding, driven by its applications in food preservation and flavor enhancement. As clean-label trends dominate the food industry, this compound offers a synthetic alternative to traditional preservatives while meeting regulatory standards. Manufacturers are also exploring its use in biodegradable packaging materials, addressing the global push for sustainable solutions.

Recent advancements in analytical techniques, such as HPLC and mass spectrometry, have improved the quantification and quality control of methyl gentisate in commercial products. This aligns with the increasing consumer demand for transparency and efficacy in ingredient labeling. Furthermore, computational studies using molecular docking have shed light on its interaction with biological targets, opening new avenues for therapeutic applications.

In conclusion, methyl 2,5-dihydroxybenzoate (CAS No. 2150-46-1) is a multifaceted compound with broad applications across industries. Its antioxidant properties, compatibility with other actives, and role in sustainable innovations position it as a compound of interest for researchers and manufacturers alike. As scientific understanding evolves, the potential uses of methyl gentisate are expected to grow, reinforcing its importance in modern chemistry and product development.